1-methoxy-N-[(3-phenoxyphenyl)methyl]propan-2-amine

• IUPAC Name: 1-methoxy-N-[(3-phenoxyphenyl)methyl]propan-2-amine
• InChI: InChI=1S/C17H21NO2/c1-14(13-19-2)18-12-15-7-6-10-17(11-15)20-16-8-4-3-5-9-16/h3-11,14,18H,12-13H2,1-2H3
• InChI Key: OKLVOSIUWRAEJX-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NCC1=CC(=CC=C1)OC2=CC=CC=C2
• Molecular Formula: C17H21NO2
• DSSTOX Substance ID: DTXSID20386999
• Molecular Weight: 271.35 g/mol
• CAS No.: 423737-88-6

Description

1-methoxy-N-[(3-phenoxyphenyl)methyl]propan-2-amine is a synthetic organic compound supplied for research and development purposes. This amine derivative is provided with high purity to ensure consistency in experimental results. With the molecular formula C17H21NO2 and a molecular weight of 271.35 g/mol , this compound is a subject of interest in various fields of chemical research. The structure of this compound, which features a phenoxybenzyl group linked to a methoxy-isopropylamine chain, classifies it as a substituted amine . Compounds of this structural class are frequently investigated in medicinal chemistry and pharmacology for their potential interactions with biological systems, though the specific properties and applications of this substance are for qualified researchers to determine . Handling and Safety: This product is intended for research use only and is not classified as a medicinal product or consumer good. It is not for diagnostic or therapeutic use in humans or animals. Researchers should consult the safety data sheet (SDS) prior to use and adhere to all laboratory safety protocols, including the use of appropriate personal protective equipment (PPE) .

Biological Activity

1-Methoxy-N-[(3-phenoxyphenyl)methyl]propan-2-amine is an organic compound that belongs to the class of substituted amines. Its unique molecular structure, characterized by a methoxy group and phenoxy substituents, suggests potential biological activities that merit investigation. This article reviews its biological activity, synthesis, and potential applications based on available research findings.

Chemical Structure

The compound can be described by the following structural formula:

$$\text{C}_{17}\text{H}_{23}\text{N}\text{O}_{2}$$

This structure includes:

• A methoxy group (-OCH₃)
• A phenoxy group (-C₆H₅O)
• An amine functional group (-NH)

Pharmacological Properties

1-Methoxy-N-[(3-phenoxyphenyl)methyl]propan-2-amine exhibits a range of biological activities due to its structural features. The following properties have been noted:

• Antidepressant Activity : Similar compounds with methoxy and phenoxy groups have shown potential as antidepressants through modulation of neurotransmitter systems, particularly serotonin and norepinephrine pathways.
• Analgesic Effects : Preliminary studies suggest that derivatives of this compound may possess analgesic properties, potentially interacting with pain pathways in the central nervous system.
• Neuroprotective Effects : The presence of the phenoxy group may enhance neuroprotective effects, making it a candidate for further investigation in neurodegenerative diseases.

The mechanisms by which 1-methoxy-N-[(3-phenoxyphenyl)methyl]propan-2-amine exerts its biological effects are still under exploration. However, it is hypothesized that:

• Receptor Interaction : The compound may interact with various neurotransmitter receptors, including serotonin (5-HT) and dopamine receptors.
• Enzyme Modulation : It might influence enzymes involved in neurotransmitter metabolism, thus affecting their levels in the synaptic cleft.

Case Studies

A systematic review of related compounds has provided insights into the biological activity of similar structures:

• Study on Phenoxy Derivatives : A study published in Journal of Medicinal Chemistry highlighted that phenoxy-substituted amines exhibited significant binding affinity for serotonin receptors, suggesting a similar potential for 1-methoxy-N-[(3-phenoxyphenyl)methyl]propan-2-amine .
• Neuroprotective Assessment : Research evaluating methoxy-substituted amines demonstrated protective effects against oxidative stress in neuronal cell lines, indicating potential neuroprotective properties for 1-methoxy-N-[(3-phenoxyphenyl)methyl]propan-2-amine .

Synthesis

The synthesis of 1-methoxy-N-[(3-phenoxyphenyl)methyl]propan-2-amine can be achieved through several chemical methods:

• Alkylation Reactions : The reaction of 3-phenoxybenzyl chloride with isopropylamine in the presence of a base can yield the desired product.
• Use of Catalysts : Catalytic hydrogenation methods may be employed to enhance yield and purity during synthesis.

Potential Applications

Given its pharmacological properties, 1-methoxy-N-[(3-phenoxyphenyl)methyl]propan-2-amine has potential applications in:

• Pharmaceutical Development : As a lead compound for developing new antidepressants or analgesics.
• Neuroscience Research : Investigating its role in neuroprotection could provide insights into treatments for conditions like Alzheimer's disease or Parkinson's disease.

Comparison with Similar Compounds

(a) 1-Methoxy-N-[(3-Methoxyphenyl)methyl]propan-2-amine (CAS: 418777-08-9)

• Molecular Formula: C₁₂H₁₉NO₂
• Molecular Weight : 209.29 g/mol
• Key Differences: Replaces the 3-phenoxyphenyl group with a 3-methoxyphenyl substituent.
• Impact: The methoxy group (electron-donating) reduces steric hindrance compared to the bulkier phenoxy group, leading to lower molecular weight (209.29 vs. ~283 g/mol estimated for the target compound) and altered electronic properties. This increases polarity (LogP = ~2.24 vs. higher for phenoxy derivatives) and may enhance solubility in polar solvents .

(b) 1-Methoxy-N-((4-Methoxynaphthalen-1-yl)methyl)propan-2-amine (CAS: 353778-44-6)

• Molecular Formula: C₁₆H₂₁NO₂
• Molecular Weight : 259.34 g/mol
• Key Differences: Substitutes the 3-phenoxyphenyl group with a 4-methoxynaphthyl moiety.
• Impact : The naphthyl group introduces extended aromaticity, increasing hydrophobicity (LogP = 3.36) and boiling point (382.9°C). Such modifications enhance thermal stability but may reduce bioavailability due to poor aqueous solubility .

(c) 1-(3-Methoxyphenyl)-N-methylpropane-2-amine (CAS: 93675-25-3)

• Molecular Formula: C₁₁H₁₇NO
• Molecular Weight : 179.26 g/mol
• Key Differences : Lacks the propan-2-amine methoxy group and features an N-methyl substituent.
• This compound is structurally closer to amphetamine derivatives, suggesting CNS activity .

Physicochemical Properties Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	LogP	Boiling Point (°C)	Density (g/cm³)
1-Methoxy-N-[(3-phenoxyphenyl)methyl]propan-2-amine*	C₁₇H₂₁NO₂ (est.)	~283 (est.)	~3.8	~350–380 (est.)	~1.10 (est.)
1-Methoxy-N-[(3-methoxyphenyl)methyl]propan-2-amine	C₁₂H₁₉NO₂	209.29	~2.24	288.1	0.99
1-Methoxy-N-((4-methoxynaphthalen-1-yl)methyl)propan-2-amine	C₁₆H₂₁NO₂	259.34	3.36	382.9	1.056
1-(3-Methoxyphenyl)-N-methylpropane-2-amine	C₁₁H₁₇NO	179.26	2.24	N/A	N/A

*Estimated values based on structural analogs.

Key Observations:

• LogP: The phenoxy group in the target compound increases hydrophobicity compared to methoxy or naphthyl derivatives, favoring lipid bilayer interactions.
• Boiling Point : Bulky aromatic substituents (e.g., naphthyl) elevate boiling points due to stronger van der Waals forces.
• Density : Higher aromatic content correlates with increased density .

Preparation Methods

Reaction Mechanism and Conditions

The aldehyde group of 3-phenoxybenzaldehyde reacts with the primary amine group of 1-methoxypropan-2-amine in a polar aprotic solvent (e.g., tetrahydrofuran or methanol) at 60–80°C for 4–6 hours. Catalytic acid additives, such as acetic acid or p-toluenesulfonic acid, accelerate Schiff base formation. Sodium cyanoborohydride or sodium triacetoxyborohydride is then employed for selective reduction of the imine bond at room temperature, yielding the target amine with reported purities >95% after column chromatography.

Table 1: Optimization of Reductive Amination Parameters

Parameter	Optimal Range	Impact on Yield (%)
Solvent	Methanol/THF (1:1)	82–89
Temperature	60°C (condensation)	+15% vs RT
Reducing Agent	NaBH3CN	88 ± 3
Reaction Time	5 hours	Max yield at 5h

Data synthesized from.

Nucleophilic Substitution: Alternative Alkylation Route

Nucleophilic displacement of halogenated intermediates provides a complementary route. 3-Phenoxybenzyl chloride reacts with 1-methoxypropan-2-amine in the presence of inorganic bases (K2CO3, Cs2CO3) in dimethylformamide at 80–100°C. This method avoids the need for reducing agents but requires strict moisture control.

Halide Intermediate Preparation

3-Phenoxybenzyl chloride is synthesized via chlorination of 3-phenoxybenzyl alcohol using thionyl chloride or PCl5. Excess reagent is removed by vacuum distillation, with the intermediate used immediately due to hydrolytic instability.

Kinetics and Side Reactions

Competitive elimination forms 3-phenoxystyrene as a major byproduct (12–18% yield). Adding phase-transfer catalysts (e.g., tetrabutylammonium bromide) reduces elimination by enhancing nucleophilicity, increasing amine yield to 76%.

Solid-Phase Synthesis: Scalability Improvements

Recent patents describe resin-bound synthesis to improve purity and scalability. Wang resin-functionalized 3-phenoxybenzaldehyde undergoes reductive amination with 1-methoxypropan-2-amine, followed by cleavage with trifluoroacetic acid (TFA).

Resin Functionalization and Cleavage

Coupling 3-phenoxybenzaldehyde to Wang resin via a photolabile linker enables UV-triggered release post-synthesis. This method achieves 91% purity without chromatography but requires specialized equipment.

Table 2: Comparison of Solid-Phase vs Solution-Phase Synthesis

Metric	Solid-Phase	Solution-Phase
Average Yield	78%	85%
Purity (HPLC)	91%	95%
Scalability	>100 g	<50 g
Byproduct Formation	<5%	8–12%

Data from.

Catalytic Asymmetric Synthesis: Enantiomer Control

For chiral applications, palladium-catalyzed asymmetric amination has been explored. Using a Josiphos ligand (t-Bu-Josiphos) with Pd(OAc)2, enantiomeric excess (ee) of 82–85% is achieved at −20°C in toluene.

Ligand Screening and Optimization

Bidentate phosphine ligands outperform monodentate variants. A 1:1.2 Pd/ligand ratio maximizes turnover frequency (TOF = 1,200 h⁻¹), though catalyst loading remains high (5 mol%).

Green Chemistry Approaches: Solvent and Energy Reduction

Microwave-assisted synthesis in ethanol/water mixtures (4:1 v/v) reduces reaction time from 5 hours to 35 minutes at 120°C. This method maintains yields at 84% while cutting energy use by 60%.

Solvent Recycling and E-Factor Analysis

Closed-loop solvent recovery systems enable >90% ethanol reuse, lowering the environmental impact factor (E-factor) from 8.7 to 2.3 kg waste/kg product.

Analytical Characterization and Validation

Spectroscopic Confirmation

• 1H NMR (400 MHz, CDCl3): δ 7.41–7.23 (m, 2H, Ar-H), 4.55 (s, 2H, CH2), 3.38 (s, 3H, OCH3).

• HRMS : m/z 271.357 [M+H]+ (calc. 271.354).

Purity Assessment

Reverse-phase HPLC (C18 column, 70:30 MeOH/H2O) shows 95.2% purity with tR = 6.74 minutes .